Cas no 62457-11-8 (4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride)

4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride structure
62457-11-8 structure
Product Name:4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride
CAS No:62457-11-8
MF:C16H30ClNO4
MW:335.866704463959
CID:444151
PubChem ID:71386198
Update Time:2025-04-19

4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride
    • 2-amino-2,7-dibutyloct-4-enedioic acid,hydrochloride
    • 62457-11-8
    • DTXSID10808392
    • 2-Amino-2,7-dibutyloct-4-enedioic acid--hydrogen chloride (1/1)
    • Inchi: 1S/C16H29NO4.ClH/c1-3-5-9-13(14(18)19)10-7-8-12-16(17,15(20)21)11-6-4-2;/h7-8,13H,3-6,9-12,17H2,1-2H3,(H,18,19)(H,20,21);1H
    • InChI Key: QOLVCPUMPDHGER-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(CC=CCC(C(=O)O)CCCC)(CCCC)N)=O

Computed Properties

  • Exact Mass: 335.1865
  • Monoisotopic Mass: 335.1863361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 354
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.62
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd